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Compound of Interest |

Compound Name: Chloro Efavirenz
CAS No.: 1322625-98-8
Cat. No.: B1147096
Get Quote
. J

CAS No: 1322625-98-8 | Molecule Type: Process-Related Impurity / Structural Analog

Executive Summary & Scientific Rationale

In the development of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) like
Efavirenz, the control of halogenated impurities is critical due to their potential for enhanced
lipophilicity and reactivity. Chloro Efavirenz (specifically the derivative where the cyclopropyl
ring bears a chlorine substituent) represents a unique challenge in impurity profiling.

Unlike simple regioisomers, the introduction of a chlorine atom onto the strained cyclopropyl
ring creates a mixture of diastereomers and potentially alters the metabolic stability and
electrophilicity of the molecule. This guide provides a rigorous framework for evaluating the
safety of this compound, moving beyond standard checklists to a mechanistic understanding of
its toxicological potential in accordance with ICH M7(R1) and ICH Q3A/B guidelines.

Chemical Characterization & Structural Alerts

Before assessing toxicity, accurate structural characterization is required to define the "Context
of Concern."
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Physicochemical Identity

e Common Name: Chloro Efavirenz[1][2][3][4]

e Chemical Name: (S)-6-Chloro-4-((2-chlorocyclopropyl)ethynyl)-4-(trifluoromethyl)-1,4-
dihydro-2H-3,1-benzoxazin-2-one

e CAS Number: 1322625-98-8[2]
e Molecular Formula: C14HsCl2F3NO2[4]
e Molecular Weight: 350.12 g/mol [4]

o Stereochemistry: The molecule contains the fixed chiral center of Efavirenz (S-configuration
at C4) plus new chiral centers at the cyclopropyl ring, resulting in a mixture of diastereomers
(cis/trans relative to the ethynyl linker).

Structural Alert Analysis (In Silico)

The core Efavirenz structure is non-mutagenic. However, the 2-chlorocyclopropyl moiety in
Chloro Efavirenz introduces a specific structural alert not present in the API.

Feature Toxicological Implication

i Associated with CNS toxicity (Efavirenz-like
Benzoxazinone Core ) )
profile); generally non-genotoxic.

Cyclopropyl Ring Strained ring system. In the API, it is stable.

High Concern. Halogenated cyclopropanes can
Chi | | (New) undergo metabolic ring-opening to form reactive
orocyclopro ew
yelopropy allylic cations or vinyl chlorides, which are

potential DNA alkylating agents.

_ Metabolic stability; generally inert but increases
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ipophilicity.

Genotoxicity Assessment Strategy
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Given the structural alert (chlorinated strained ring), Chloro Efavirenz must be evaluated as a
Class 3 impurity under ICH M7 (Alerting structure, unrelated to the structure of the API) until
experimental data proves otherwise.

Mechanistic Hypothesis

The potential for genotoxicity arises from the metabolic activation of the chlorocyclopropyl
group.

o Pathway A (Direct Alkylation): Nucleophilic attack on the strained ring (less likely without
activation).

o Pathway B (Metabolic Activation): CYP450-mediated oxidation or spontaneous ring opening
leading to an electrophilic species capable of binding to guanine residues in DNA.

Visualization: Genotoxicity Assessment Workflow

The following decision tree outlines the required testing strategy to classify Chloro Efavirenz.
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Figure 1: ICH M7-aligned decision tree for assessing the genotoxic potential of Chloro

Efavirenz.

Experimental Protocols

To validate the safety profile, the following assays are mandatory. These protocols prioritize

sensitivity to the specific reactivity of the chlorocyclopropy! group.

Bacterial Reverse Mutation Assay (Ames Test)

Objective: Detect gene mutations (base-pair substitutions or frameshifts).
Strains:

o S. typhimurium TA100, TA1535 (Sensitive to base-pair substitution; critical for alkylating
agents).

o S. typhimurium TA98, TA1537 (Frameshift).
o E. coli WP2 uvrA (Cross-linking/oxidative damage).

Metabolic Activation: S9 mix (Rat liver fraction) is crucial here, as the chlorocyclopropyl ring
likely requires metabolic opening to become reactive.

Dose Range: Up to 5000 p g/plate or limit of solubility (precipitate is common with Efavirenz
analogs).

Success Criteria: A >2-fold increase in revertant colonies (TA100/98) or >3-fold
(TA1535/1537) over solvent control indicates a positive result.

In Vitro Micronucleus Test (IVMN)

Objective: Detect chromosomal damage (clastogenicity) and aneugenicity.
Cell Line: CHO-K1 or TK6 lymphoblastoid cells.

Exposure: Short term (3-4h) with/without S9; Long term (24h) without S9.
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» Relevance: If the Ames test is negative but structural concerns remain, this test detects
larger scale chromosomal damage that might arise from DNA strand breaks caused by the
impurity.

General Toxicity & Organ-Specific Risks

Beyond genotoxicity, Chloro Efavirenz shares the lipophilic benzoxazinone core of the API,
suggesting a similar target organ toxicity profile, potentially exacerbated by the impurity's
structure.

Hepatotoxicity

o Mechanism: Efavirenz induces mitochondrial stress in hepatocytes. The chlorinated analog
may have higher lipophilicity (LogP > 4.6), leading to increased hepatic retention.

o Assessment: Monitor liver enzyme markers (ALT/AST) in repeat-dose toxicity studies.

» Risk: Potential for phospholipidosis due to the cationic amphiphilic nature (if the amine is
protonated).

CNS Toxicity

o Mechanism: Efavirenz interacts with specific CNS receptors (GABA_A, serotonin).

» Impurity Impact: Structural analogs often retain receptor affinity. Chloro Efavirenz should be
evaluated for CNS side effects (dizziness, vivid dreams) if present at significant levels
(>0.1%) in the final drug product.

Risk Characterization & Control Limits

The control strategy depends on the outcome of the genotoxicity assessment.

Scenario A: Genotoxic (Ames Positive)

If Chloro Efavirenz tests positive for mutagenicity:
o Regulatory Limit: It is classified as a mutagenic impurity.

e TTC (Threshold of Toxicological Concern): 1.5 p g/person/day for lifetime exposure.
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e Calculation:

e Action: Process purification must reduce the impurity to < 2.5 ppm.

Scenario B: Non-Genotoxic (Ames Negative)

If Chloro Efavirenz tests negative (proving the chlorocyclopropyl group is stable or detoxified):
e Regulatory Limit: Follow ICH Q3A(R2).
o Calculation: For a max daily dose of 600 mg:

o Reporting Threshold: 0.05%

o lIdentification Threshold: 0.10%

o Qualification Threshold: 0.15% (or 1.0 mg/day, whichever is lower).

e Action: Control at < 0.15% is typically acceptable without further animal toxicology.

Synthesis & Formation Pathway (Visualization)

Understanding where Chloro Efavirenz forms allows for upstream control. It likely arises from
the reaction of the benzoxazinone intermediate with a chlorinated cyclopropyl acetylene
derivative or via side-reaction chlorination.

Cyclopropyl Acetylene Chlorination Side Rxn Chloro-Cyclopropyl
(Standard) Acetylene (Impurity)

Efavirenz
+ Reagent (Li-Acetylide (API)
Starting Material Cyclization > Benzoxazinone

(4-Chloro-2-trifluoroacetylaniline) Intermediate + Impurity Reagent
Chloro Efavirenz
(CAS 1322625-98-8)

Click to download full resolution via product page

Figure 2: Postulated formation pathway. The impurity likely originates from a contaminated
cyclopropyl acetylene reagent or in-situ chlorination.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1147096/docs?utm_src=pdf-body#technical-guide-toxicity-profile-and-genotoxicity-assessment-of-chloro-efavirenz
https://www.benchchem.com/product/b1147096/docs?utm_src=pdf-body#technical-guide-toxicity-profile-and-genotoxicity-assessment-of-chloro-efavirenz
https://www.benchchem.com/product/b1147096/docs?utm_src=pdf-body-img#technical-guide-toxicity-profile-and-genotoxicity-assessment-of-chloro-efavirenz
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Chloro Efavirenz (CAS 1322625-98-8) is a significant process impurity that requires careful
scrutiny due to the chlorocyclopropyl structural alert. While the Efavirenz core is well-
characterized, the addition of a chlorine atom to the strained ring introduces a theoretical risk of
alkylation.

Recommendation:
e Perform an Ames Test (5 strains + S9) immediately.
« If negative, control according to standard ICH Q3A limits (0.15%).

« If positive, implement strict process controls to limit levels to < 2.5 ppm (TTC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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$45, —u5 IR S [e-biochem.com]

» To cite this document: BenchChem. [Technical Guide: Toxicity Profile and Genotoxicity
Assessment of Chloro Efavirenz]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147096/docs#technical-guide-toxicity-profile-and-
genotoxicity-assessment-of-chloro-efavirenz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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